A Comprehensive Technical Guide to 11-Dodecyn-1-ol: Physical Properties, Synthesis, and Biological Relevance
A Comprehensive Technical Guide to 11-Dodecyn-1-ol: Physical Properties, Synthesis, and Biological Relevance
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the physical properties of 11-dodecyn-1-ol, a long-chain alkynol of interest in various chemical and biological research fields. This document details its key physical characteristics, provides illustrative experimental protocols for their determination, and includes a synthetic pathway for its preparation.
Core Physical Properties of 11-Dodecyn-1-ol
11-Dodecyn-1-ol is a C12 unsaturated alcohol characterized by a terminal alkyne group. Its physical state at standard conditions is a liquid. The key physical properties are summarized in the table below for easy reference and comparison.
| Property | Value | Unit |
| Molecular Formula | C₁₂H₂₂O | |
| Molecular Weight | 182.30 | g/mol |
| Boiling Point | 262.624 | °C at 760 mmHg |
| Density | 0.877 | g/cm³ |
| Physical State | Liquid | |
| Melting Point | Not experimentally determined |
Experimental Protocols for Physical Property Determination
The following sections outline the methodologies for determining the key physical properties of long-chain alcohols and alkynols like 11-dodecyn-1-ol.
Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and efficient method for determining the boiling point of a small sample is the Thiele tube method.
Materials:
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Thiele tube
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Thermometer (0-300 °C range)
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Capillary tube (sealed at one end)
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Small test tube
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Heat-resistant oil (e.g., mineral oil)
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Bunsen burner or heating mantle
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Stand and clamp
Procedure:
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A small amount of 11-dodecyn-1-ol is placed into the small test tube.
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The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the sample.
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The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.
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The Thiele tube is filled with heat-resistant oil to a level just above the side arm.
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The thermometer and test tube assembly are clamped so that the bulb and sample are immersed in the oil in the main arm of the Thiele tube.
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The side arm of the Thiele tube is gently heated. The shape of the tube allows for convection currents to ensure uniform heating of the oil.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
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Heating is continued until a steady stream of bubbles is observed.
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The heat source is then removed, and the oil is allowed to cool.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.
Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary tube through it.
Materials:
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Pycnometer (specific volume, e.g., 25 mL)
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Analytical balance
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11-Dodecyn-1-ol sample
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Distilled water (for calibration)
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Thermostat or water bath
Procedure:
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The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately measured on an analytical balance (m_empty).
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The pycnometer is filled with distilled water of a known temperature and weighed (m_water). The volume of the pycnometer (V) can be calculated using the density of water at that temperature.
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The pycnometer is then emptied, dried completely, and filled with the 11-dodecyn-1-ol sample.
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The filled pycnometer is placed in a thermostat at a constant temperature until it reaches thermal equilibrium.
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The pycnometer is carefully weighed again to determine the mass of the sample (m_sample).
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The density (ρ) of the 11-dodecyn-1-ol is calculated using the formula: ρ = (m_sample - m_empty) / V
Synthesis of 11-Dodecyn-1-ol
11-Dodecyn-1-ol can be synthesized through various organic chemistry routes. One common approach is the alkylation of a smaller terminal alkyne. A potential synthetic workflow is outlined below.
Biological Relevance and Signaling Pathways
Currently, there is limited direct evidence in the scientific literature detailing specific signaling pathways or metabolic routes for 11-dodecyn-1-ol itself. However, its significance lies in its role as a synthetic intermediate in the production of insect sex pheromones. For instance, it is a precursor for (Z,E)-11,13,15-Hexadecatrienyl acetate, the sex pheromone of the oak processionary moth, Thaumetopoea processionea.
The general metabolic fate of long-chain fatty alcohols and alkynes in biological systems involves β-oxidation. This process sequentially shortens the carbon chain, producing acetyl-CoA, which can then enter various metabolic pathways such as the citric acid cycle.
The following diagram illustrates a generalized logical workflow for the utilization of a synthetic alkynol like 11-dodecyn-1-ol in the synthesis of an insect pheromone.
This guide serves as a foundational resource for professionals working with 11-dodecyn-1-ol. Further research into its direct biological activities and metabolic pathways may reveal novel applications in drug development and other scientific disciplines.
